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Executive Summary & Core Directive

N2-Decanoyl-L-glutamine (CAS: 26060-95-7) is a synthetic N-acylated amino acid derivative
commonly used in metabolic research and drug development.[1] While often classified as non-
hazardous under GHS criteria due to its structural similarity to endogenous lipids and amino
acids, its surfactant properties and lack of comprehensive toxicological data necessitate a
conservative disposal strategy.

Core Directive: Do not dispose of N2-Decanoyl-L-glutamine down laboratory drains. Despite
its amino acid backbone, the decanoyl chain reduces water solubility and increases
environmental persistence compared to free glutamine. All waste containing this compound
must be segregated and managed as Non-Regulated Chemical Waste unless mixed with
hazardous solvents, in which case the solvent's hazard classification takes precedence.

Chemical Identity & Safety Assessment

Before initiating disposal, verify the material identity and associated hazards.
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Property Specification Operational Implication

. ] Primary identifier for waste
Chemical Name N2-Decanoyl-L-glutamine

tags.[1]

Use for searching specific EHS
CAS Number 26060-95-7

databases.[1][2]

Organic combustion
Molecular Formula C15H28N204

compatible.

) ) Dictates liquid waste
- Low in water; Soluble in _
Solubility segregation (Aqueous vs.
DMSO, Ethanol i
Organic).[1]

N Treat as Irritant
o Not Classified / No Data ) )
GHS Classification ] (Precautionary). Avoid
Available ) )
inhalation of dust.

Classify as "Non-Hazardous
RCRA Code (USA) Not Listed (P or U list) Waste" unless mixed with

listed solvents.[1]

Personal Protective Equipment (PPE) Matrix

o Respiratory: NIOSH N95 respirator if handling dry powder in open air.
o Dermal: Nitrile gloves (0.11 mm minimum thickness).

e Ocular: Safety glasses with side shields or chemical splash goggles.

Disposal Decision Framework

The following logic gate ensures compliance with EPA (USA) and REACH (EU) standards.
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Waste Generation: N2-Decanoyl-L-glutamine

Determine Physical State

Solid / Powder Liquid / Solution

Container: Solid Chemical Waste
Tag: Non-Regulated Organic Solid

Identify Solvent Base

Organic Solvent Aqueous Buffer
(DMSO, Ethanol, Methanol) (Water, PBS)

Contains Halogens?No Halogens Prevent Bioaccumulation

Container: Halogenated Solvent Waste Container: Non-Halogenated Solvent Waste Container: Aqueous Chemical Waste

(If DCM/Chloroform used) (Ethanol, DMSO) Do NOT Drain Pour

Click to download full resolution via product page

Figure 1: Decision tree for segregating N2-Decanoyl-L-glutamine waste streams based on
physical state and solvent composition.[1]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Powder)

Context: Expired stock or excess weighing material.[1]

+ Containment: Transfer the solid into a sealable container (e.g., HDPE bottle or original vial).
If the original container is glass, place it inside a secondary plastic bag to prevent breakage.
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o Labeling: Affix a hazardous waste tag. Even if "Non-Hazardous," clearly write:
o Chemical Name: N2-Decanoyl-L-glutamine[1][2]
o Constituents: 100%][1]

o Hazard Checkbox: Check "Irritant” (precautionary) or "None" depending on institutional
policy.

o Storage: Place in the "Solid Chemical Waste" drum/bin.

 Prohibition: Do not discard in regular trash (municipal waste) to avoid potential fines for
unidentified white powders.

Scenario B: Disposal of Liquid Solutions (Organic)

Context: Stock solutions in DMSO, Ethanol, or Methanol.[1]

» Segregation: Determine if the solvent is Halogenated (e.g., Chloroform, DCM) or Non-
Halogenated (e.g., DMSO, Methanol, Ethanol).[1]

o Collection: Pour into the appropriate safety carboy (e.g., "Non-Halogenated Organic Waste").

e Rinsing: Triple rinse the empty vial with the same solvent, adding the rinsate to the waste
carboy.

» Vial Disposal: Deface the label on the empty vial and dispose of it in the "Glass/Sharps" bin
(if glass) or regular trash (if plastic and rigorously cleaned).

Scenario C: Disposal of Aqueous Solutions

Context: Cell culture media or buffers containing the compound.
e Volume Assessment:

o Trace Amounts (<0.1% in media): Check local EHS regulations.[3] Some institutions allow
deactivation (bleach) and drain disposal for trace biological media. However, strict
adherence to "Zero Discharge" is recommended for synthetic derivatives.[1]
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o Concentrated (>0.1%): Collect in "Aqueous Chemical Waste" carboy.

e pH Adjustment: Ensure the waste container pH is between 5 and 9 to prevent reactivity with

other aqueous wastes.
o Labeling: List all buffers and the estimated concentration of N2-Decanoyl-L-glutamine.

Emergency Procedures: Spill Management

In the event of a spill, rapid containment prevents tracking the surfactant powder into common

areas.

1. Dampen paper towel
Dry Powder Spill | 2. Place over powder (prevent dust)

3. Wipe up
pill Detected Assess Volume & Form Place in Hazardous Waste Bag Wash area with soap & water

- . 1. Apply absorbent pads/vermiculite
Liquid Spill 2. Wait for absorption
3. Scoop up

Click to download full resolution via product page
Figure 2: Operational workflow for containing and cleaning spills in a laboratory setting.

Critical Note on Dry Spills: Do not dry sweep. The surfactant nature of the dust can cause it to
become airborne easily, posing an inhalation risk. Always use a wet wipe method or a HEPA-
filtered vacuum.[1]

Regulatory & Compliance Context

o USA (EPA/RCRA): N2-Decanoyl-L-glutamine is not a P-listed or U-listed acute hazardous
waste [1].[1] However, under the "Cradle-to-Grave" responsibility, the generator must
determine if the waste exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.
[1] Pure substance is generally non-hazardous, but mixtures determine the final
classification.

e Europe (REACH/ECHA): Ensure compliance with local waste codes (typically 16 05 06* or
16 05 09 for lab chemicals).[1]
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+ Drain Disposal: The Clean Water Act typically prohibits the discharge of substances that can
cause pass-through or interference. Surfactants/lipids can interfere with settling tanks;
therefore, drain disposal is strongly discouraged [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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